Cas no 591723-69-2 (METHYL 3-(5-FORMYL-2-FURYL)BENZOATE)

METHYL 3-(5-FORMYL-2-FURYL)BENZOATE is a furan-containing aromatic ester with a formyl functional group, making it a versatile intermediate in organic synthesis. Its structure combines a benzoate moiety with a formyl-substituted furan ring, enabling applications in the preparation of pharmaceuticals, agrochemicals, and functional materials. The formyl group offers reactivity for further derivatization, such as condensation or reduction reactions, while the ester functionality provides stability and ease of handling. This compound is particularly useful in heterocyclic chemistry and cross-coupling reactions due to its electron-rich furan ring. Its well-defined structure ensures consistent performance in synthetic workflows.

METHYL 3-(5-FORMYL-2-FURYL)BENZOATE structure

591723-69-2 structure

Product Name:METHYL 3-(5-FORMYL-2-FURYL)BENZOATE

CAS No:591723-69-2

MF:C₁₃H₁₀O₄

MW:230.216104030609

MDL:MFCD04084793

CID:949771

PubChem ID:3452619

Update Time:2025-06-25

METHYL 3-(5-FORMYL-2-FURYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

- METHYL 3-(5-FORMYL-2-FURYL)BENZOATE
- Benzoic acid, 3-(5-formyl-2-furanyl)-, methyl ester
- 591723-69-2
- STK393934
- MFCD04084793
- AKOS000100213
- SB61271
- NCGC00332058-01
- AB01325815-02
- CS-0317500
- LS-03791
- methyl3-(5-formylfuran-2-yl)benzoate
- DTXSID40392613
- methyl 3-(5-formylfuran-2-yl)benzoate
- ALBB-012146
- MDL： MFCD04084793
- Inchi： 1S/C13H10O4/c1-16-13(15)10-4-2-3-9(7-10)12-6-5-11(8-14)17-12/h2-8H,1H3
- InChI Key： MMFJUCGRDCLMOF-UHFFFAOYSA-N
- SMILES： O1C(C=O)=CC=C1C1C=CC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 230.0579
Monoisotopic Mass: 230.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 56.5Å²

Experimental Properties

PSA: 56.51

METHYL 3-(5-FORMYL-2-FURYL)BENZOATE Security Information

HazardClass：IRRITANT

METHYL 3-(5-FORMYL-2-FURYL)BENZOATE Pricemore >>

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Fluorochem	039101-1g	Methyl 3-(5-formyl-2-furyl)benzoate	591723-69-2		1g	￡307.00	2022-03-01
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TRC	M238770-500mg	Methyl 3-(5-formyl-2-furyl)benzoate	591723-69-2		500mg	$ 450.00	2022-06-04
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abcr	AB407545-500 mg	Methyl 3-(5-formyl-2-furyl)benzoate	591723-69-2		500MG	€254.60	2023-02-20
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